Cas no 1156979-93-9 ([(3-Bromo-benzyl)-methyl-amino]-acetic acid)

• Product Name: [(3-Bromo-benzyl)-methyl-amino]-acetic acid
• CAS No: 1156979-93-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 2159514
• Update Time: 2025-05-26

[(3-Bromo-benzyl)-methyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Bromo-benzyl)-methyl-amino]-acetic acid
• 2-((3-Bromobenzyl)(methyl)amino)acetic acid
• AM90761
• [(3-bromobenzyl)methylamino]acetic acid

• Inchi： 1S/C10H12BrNO2/c1-12(7-10(13)14)6-8-3-2-4-9(11)5-8/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： NWOICKHMAWFBJE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 40.5

Additional information on [(3-Bromo-benzyl)-methyl-amino]-acetic acid

Introduction to [(3-Bromo-benzyl)-methyl-amino]-acetic acid (CAS No. 1156979-93-9)

[(3-Bromo-benzyl)-methyl-amino]-acetic acid, also known by its CAS number 1156979-93-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzyl group and a methylamino moiety attached to an acetic acid backbone. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of [(3-Bromo-benzyl)-methyl-amino]-acetic acid can be represented as follows: C₁₀H₁₂BrNO₂. The presence of the bromine atom and the amino group provides this compound with a range of chemical properties that make it suitable for various synthetic transformations and biological evaluations. The bromine atom, in particular, can serve as a handle for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological activities.

In recent years, [(3-Bromo-benzyl)-methyl-amino]-acetic acid has gained attention due to its potential in the development of drugs targeting specific biological pathways. For instance, studies have shown that compounds with similar structures exhibit potent activity against various enzymes and receptors, making them valuable candidates for drug discovery. One such application is in the field of neurodegenerative diseases, where compounds with brominated benzyl moieties have been shown to modulate key signaling pathways involved in neuronal survival and function.

The synthesis of [(3-Bromo-benzyl)-methyl-amino]-acetic acid typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of 3-bromobenzyl chloride with methylamine followed by esterification and subsequent hydrolysis to form the final carboxylic acid product. These methods are well-documented in the literature and have been optimized to produce high-quality material suitable for both research and industrial applications.

In addition to its potential as a drug candidate, [(3-Bromo-benzyl)-methyl-amino]-acetic acid has also been explored for its use as a building block in combinatorial chemistry. The ability to introduce diverse functional groups at specific positions within the molecule allows researchers to rapidly generate large libraries of compounds for high-throughput screening. This approach has been particularly useful in identifying novel hits with desired biological activities, thereby accelerating the drug discovery process.

The biological evaluation of [(3-Bromo-benzyl)-methyl-amino]-acetic acid has revealed several promising properties. In vitro studies have demonstrated that this compound exhibits selective inhibition of certain enzymes involved in metabolic pathways, suggesting its potential as a metabolic modulator. Furthermore, preliminary in vivo studies have shown that it can effectively cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) disorders.

To further enhance its therapeutic potential, researchers are actively investigating various derivatives of [(3-Bromo-benzyl)-methyl-amino]-acetic acid. These derivatives are designed to improve pharmacokinetic properties such as solubility, stability, and bioavailability while maintaining or enhancing their biological activities. For example, modifications to the brominated benzyl group or the amino moiety have led to compounds with improved potency and selectivity against specific targets.

In conclusion, [(3-Bromo-benzyl)-methyl-amino]-acetic acid (CAS No. 1156979-93-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive starting point for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in advancing our understanding and treatment of various diseases.